Cas no 1209889-00-8 (N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-4-(propane-2-sulfonyl)phenylacetamide)

• Product Name: N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-4-(propane-2-sulfonyl)phenylacetamide
• CAS No: 1209889-00-8
• MF: C₂₃H₂₈N₂O₅S
• MW: 444.543825149536
• CID: 6088838
• PubChem ID: 45576586
• Update Time: 2025-10-29

N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-4-(propane-2-sulfonyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-4-(propane-2-sulfonyl)phenylacetamide
• F5833-7322
• 1209889-00-8
• AKOS024521431
• VU0522994-1
• N-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]-2-(4-propan-2-ylsulfonylphenyl)acetamide
• N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-[4-(propane-2-sulfonyl)phenyl]acetamide
• 2-(4-(isopropylsulfonyl)phenyl)-N-(1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl)acetamide

• Inchi： 1S/C23H28N2O5S/c1-16(2)31(28,29)20-10-6-17(7-11-20)13-22(26)24-19-9-8-18-5-4-12-25(21(18)14-19)23(27)15-30-3/h6-11,14,16H,4-5,12-13,15H2,1-3H3,(H,24,26)
• InChI Key： YXOJCXAQQBPICA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CC(NC1C=CC2=C(C=1)N(C(COC)=O)CCC2)=O)(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 444.172
• Monoisotopic Mass: 444.172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-4-(propane-2-sulfonyl)phenylacetamide

N-1-(2-Methoxyacetyl)-1,2,3,4-Tetrahydroquinolin-7-Yl-2-[4-(Propane-2-Sulfonyl)Phenyl]Acetamide: A Comprehensive Overview

The compound with CAS No. 1209889-00-8, known as N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-[4-(propane-2-sulfonyl)phenyl]acetamide, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of this compound is characterized by a tetrahydroquinoline core, which serves as a scaffold for attaching other functional groups. The tetrahydroquinoline moiety is known for its ability to interact with various biological targets, such as enzymes and receptors, due to its rigid and planar structure. The 2-methoxyacetyl group attached to the nitrogen atom further enhances the compound's pharmacokinetic properties by improving solubility and bioavailability.

One of the most notable features of this compound is the presence of a propane-2-sulfonyl group on the phenyl ring. This group introduces a sulfonamide functionality, which is commonly associated with improved metabolic stability and reduced susceptibility to hydrolysis. The sulfonamide group also plays a critical role in modulating the compound's interactions with biological targets, potentially enhancing its efficacy in treating various diseases.

Recent research has focused on the biological activities of this compound. Studies have demonstrated its potential as an inhibitor of key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory therapies. Additionally, preclinical data suggest that this compound may exhibit anticancer properties by targeting specific oncogenic pathways.

The synthesis of N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-[4-(propane-2-sulfonyl)phenyl]acetamide involves a multi-step process that combines advanced organic synthesis techniques. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce production time. This highlights the importance of modern synthetic methodologies in developing complex molecules like this one.

In terms of pharmacokinetics, this compound has shown favorable absorption profiles in preclinical models. Its methoxyacetyl group contributes to its stability in systemic circulation, while the tetrahydroquinoline core ensures efficient penetration into target tissues. These properties make it an attractive candidate for oral administration routes.

Despite its promising attributes, further research is required to fully elucidate the mechanism of action and optimize its therapeutic potential. Ongoing studies are exploring its efficacy in animal models of chronic inflammation and cancer, with early results showing encouraging outcomes.

In conclusion, N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-Yl-acetamide derivatives, particularly those bearing a propane-2-sulfonyl phenyl substituent (CAS No. 1209889), represent a novel class of compounds with significant potential in drug development. As research progresses, this compound may pave the way for innovative treatments in various therapeutic areas.